Cas no 1185314-07-1 (3-Acetyl-6-(methyl-d3)-pyridine)

• Product Name: 3-Acetyl-6-(methyl-d3)-pyridine
• CAS No: 1185314-07-1
• MF: C₈H₆D₃NO
• MW: 138.18
• CID: 5144158
• PubChem ID: 45785307
• Update Time: 2025-06-09

3-Acetyl-6-(methyl-d3)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-6-(methyl-d3)-pyridine
• 1185314-07-1
• F92442
• AKOS015944266

• Inchi： 1S/C8H9NO/c1-6-3-4-8(5-9-6)7(2)10/h3-5H,1-2H3/i1D3
• InChI Key： PVRYOKQFLBSILA-FIBGUPNXSA-N
• SMILES： C1=NC(C([2H])([2H])[2H])=CC=C1C(C)=O

Computed Properties

• Exact Mass: 138.087244148g/mol
• Monoisotopic Mass: 138.087244148g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Acetyl-6-(methyl-d3)-pyridine

Professional Introduction to 3-Acetyl-6-(methyl-d3)-pyridine (CAS No. 1185314-07-1)

3-Acetyl-6-(methyl-d3)-pyridine, a compound with the chemical identifier CAS No. 1185314-07-1, is a specialized derivative of pyridine that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its acetyl and methyl-d3 substituents, plays a crucial role in various synthetic applications and has been extensively studied for its potential in drug development.

The structure of 3-Acetyl-6-(methyl-d3)-pyridine consists of a pyridine ring with an acetyl group at the 3-position and a deuterated methyl group at the 6-position. This unique configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds. The presence of deuterium atoms, specifically in the methyl group, enhances the compound's stability and purity, making it an attractive choice for high-resolution NMR studies and metabolic labeling experiments.

In recent years, there has been a growing interest in the use of labeled compounds like 3-Acetyl-6-(methyl-d3)-pyridine in metabolic studies and drug metabolism research. The deuterated version of this compound allows researchers to track metabolic pathways with greater precision, providing insights into how drugs are processed within the body. This has been particularly useful in understanding the pharmacokinetics and pharmacodynamics of new therapeutic agents.

The pharmaceutical industry has leveraged this compound in the synthesis of novel drug candidates. For instance, researchers have utilized 3-Acetyl-6-(methyl-d3)-pyridine as a building block to create derivatives with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies, particularly in the treatment of neurological disorders and infectious diseases. The acetyl group in the molecule contributes to its reactivity, enabling further functionalization and customization for specific therapeutic applications.

Advances in synthetic chemistry have also enabled the efficient production of 3-Acetyl-6-(methyl-d3)-pyridine, making it more accessible for research purposes. Modern techniques such as catalytic hydrogenation and selective deuteration have improved yields and purity, ensuring that researchers can conduct their experiments with high-quality starting materials. This accessibility has facilitated numerous studies exploring its applications in medicinal chemistry.

The role of 3-Acetyl-6-(methyl-d3)-pyridine extends beyond drug development into agrochemicals and specialty chemicals. Its unique structure allows for modifications that can enhance the efficacy of pesticides and herbicides, contributing to sustainable agricultural practices. Additionally, its stability under various conditions makes it suitable for industrial applications where chemical integrity is paramount.

In academic research, this compound has been employed to study enzyme mechanisms and interactions at a molecular level. The labeled version helps in elucidating how enzymes bind substrates and catalyze reactions, providing critical data for designing inhibitors or activators. Such insights are invaluable for developing targeted therapies that can modulate enzyme activity for therapeutic benefit.

The demand for high-purity labeled compounds like 3-Acetyl-6-(methyl-d3)-pyridine continues to rise as research methodologies evolve. Techniques such as mass spectrometry and high-performance liquid chromatography rely on these compounds to achieve accurate quantification and structural analysis. The deuterated form provides distinct peaks that aid in identifying trace amounts of metabolites, enhancing the sensitivity and reliability of analytical methods.

The future prospects for CAS No. 1185314-07-1, specifically 3-Acetyl-6-(methyl-d3)-pyridine, are promising as new synthetic routes are developed and more applications are discovered. Collaborative efforts between academia and industry will likely drive innovation, leading to novel applications in areas such as materials science and environmental monitoring. The versatility of this compound ensures its continued relevance in scientific research across multiple disciplines.

In conclusion, 3-Acetyl-6-(methyl-d3)-pyridine represents a significant advancement in chemical synthesis and application. Its unique structural features make it an indispensable tool for researchers aiming to develop new drugs, understand metabolic processes, and explore industrial uses. As scientific understanding progresses, this compound will undoubtedly play an even greater role in shaping future discoveries.